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Compound Name: 3-Bromo-2-nitrobenzaldehyde

Cat. No.: B145937 Get Quote

An In-Depth Technical Guide to the Physicochemical Characterization of 3-Bromo-2-
nitrobenzaldehyde

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of the physicochemical properties of

3-Bromo-2-nitrobenzaldehyde, with a core focus on its melting and boiling points. Designed

for researchers, scientists, and drug development professionals, this document moves beyond

a simple data sheet to explain the causality behind experimental choices and the critical

importance of these physical constants in a research and development setting.

Introduction: The Significance of 3-Bromo-2-
nitrobenzaldehyde
3-Bromo-2-nitrobenzaldehyde, with the chemical formula C₇H₄BrNO₃, is a substituted

aromatic aldehyde. Its structure, featuring an aldehyde, a nitro group, and a bromine atom on a

benzene ring, makes it a versatile intermediate in organic synthesis. The nitro group and

bromine atom are excellent leaving groups or can be transformed into other functional groups,

while the aldehyde group is a gateway for countless carbon-carbon bond-forming reactions.

While not as commonly cited as some isomers, its structural motifs are found in precursors for

pharmacologically active molecules. For instance, nitrobenzaldehydes are crucial starting

materials for the synthesis of second-generation dihydropyridine calcium channel blockers like
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nitrendipine and nimodipine.[1][2][3] Furthermore, the identification of 3-Bromo-2-
nitrobenzaldehyde as a potential impurity in pharmaceutical products (such as "Ambroxol

Impurity 44") underscores the critical need for its precise characterization to ensure the purity,

safety, and efficacy of final drug substances.[4]

Core Physicochemical Properties
A foundational aspect of working with any chemical compound is understanding its basic

physical and chemical identifiers. While extensive experimental data for 3-Bromo-2-
nitrobenzaldehyde is not widely published, its fundamental properties are well-defined.

Property Value Source

IUPAC Name 3-bromo-2-nitrobenzaldehyde [4]

Molecular Formula C₇H₄BrNO₃ [4]

Molar Mass 230.02 g/mol [4]

CAS Number 882772-99-8 [4]

Melting Point

Not reported in searched

databases. Must be

determined empirically.

Boiling Point

Not reported in searched

databases. Must be

determined empirically.

Expert Insight: The absence of reported melting and boiling points in major databases like

PubChem is not uncommon for specialized synthetic intermediates.[4] This necessitates

empirical determination in the laboratory, a process that is fundamental to chemical research

and quality control. Relying on predicted values or data from isomers (e.g., 3-Bromo-4-

nitrobenzaldehyde melts at 97-99 °C) is scientifically unsound and can lead to significant errors

in experimental design.[5]

The Imperative of Accurate Phase Transition Data in
Drug Development
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As a Senior Application Scientist, I cannot overstate the importance of accurately determining

melting and boiling points. These are not mere numbers; they are critical indicators of a

compound's identity, purity, and thermal behavior, which have direct consequences on research

outcomes.

A Primary Indicator of Purity: For a crystalline solid, the melting point is one of the most

reliable and accessible measures of purity. A pure compound will exhibit a sharp, narrow

melting point range, typically 0.5-1.0°C.[6] Conversely, the presence of even small amounts

of soluble impurities will cause a depression of the melting point and a broadening of the

melting range (>2°C).[7] This phenomenon, known as melting point depression, is a

cornerstone of qualitative analysis.

Informing Experimental Design: Knowledge of a compound's thermal properties is essential

for designing robust chemical processes. The boiling point dictates the feasibility and

parameters for purification by distillation. More importantly, it helps define the thermal limits

for a reaction. Running a reaction too close to a compound's boiling or decomposition

temperature can lead to side reactions, reduced yield, and the generation of new impurities.

Ensuring Safety and Stability: Understanding the temperatures at which a compound melts

or boils is fundamental to its safe handling and storage. This is particularly true for nitro-

containing compounds, which can be thermally sensitive.

Protocols for Empirical Determination
The following protocols describe self-validating, standard methodologies for determining the

melting and boiling points of a compound like 3-Bromo-2-nitrobenzaldehyde.

Melting Point Determination using a Digital Apparatus
This method offers high precision and is a standard in modern organic chemistry labs.

Methodology:

Sample Preparation: Place a small amount of finely powdered, dry 3-Bromo-2-
nitrobenzaldehyde onto a clean, dry surface. Tap the open end of a capillary tube into the

powder to load a small amount of the sample.
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Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the sample down. The final packed sample height should be no more than 1-2 mm.[7]

Causality: A small, tightly packed sample ensures uniform and rapid heat transfer from the

heating block, preventing thermal gradients that would artificially broaden the melting range.

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.

Rapid Preliminary Run: Set a fast heating rate (e.g., 10-15°C/minute) to quickly determine an

approximate melting temperature. This saves time and establishes the region of interest.

Accurate Determination: Allow the apparatus to cool significantly. Prepare a new sample and

set the heating rate to be slow (1-2°C/minute) once the temperature is within 15-20°C of the

approximate melting point found in the previous step. Causality: A slow heating rate ensures

the system is in thermal equilibrium, allowing for an accurate reading of the temperatures at

which melting begins and ends.

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the last solid crystal melts (T2). The melting point is reported as

this range (T1 - T2).

Validation: Repeat the accurate determination at least once to ensure reproducibility.

Consistent results confirm the validity of the measurement.
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(1-2°C/min)

near Approx. MP

Record T1 (First Drop)
& T2 (All Liquid)

Report as Range
(T1 - T2)
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Caption: Workflow for accurate melting point determination.

Boiling Point Determination (Microscale Method)
For determining the boiling point when only a small amount of substance is available, the

microscale capillary method is ideal.
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Methodology:

Apparatus Assembly: Attach a small test tube (e.g., a fusion tube) to a thermometer using a

rubber band or wire.

Sample Addition: Add a small amount (a few milliliters) of the liquid 3-Bromo-2-
nitrobenzaldehyde into the test tube.

Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.

Place this sealed capillary into the test tube with its open end pointing downwards.[8]

Heating: Suspend the entire assembly in an oil bath. Begin heating the bath slowly and stir

continuously to ensure a uniform temperature.[9]

Observation: As the temperature rises, air trapped in the small capillary will expand and

slowly bubble out.

Data Recording: The boiling point is the temperature at which a continuous and rapid stream

of bubbles emerges from the open end of the inverted capillary.[7] Causality: This rapid

stream indicates that the vapor pressure of the liquid has become equal to the surrounding

atmospheric pressure, which is the definition of the boiling point.

Confirmation: To confirm, slightly lower the temperature. The liquid will be drawn up into the

capillary tube as the vapor pressure drops. Re-heating should reproduce the boiling point.
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Caption: Microscale boiling point determination workflow.

Synthesis and Application Context
Understanding the origin and use of a compound provides context for its physical properties. A

patented method for synthesizing 3-Bromo-2-nitrobenzaldehyde involves a five-step

sequence starting from 1,3-dibromo-2-nitrobenzene.[10] This multi-step synthesis highlights the
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potential for impurities, reinforcing the need for rigorous physical characterization like melting

point analysis at the final step.

Its primary value lies in its role as a chemical building block. The aldehyde functional group can

be readily converted into an alcohol, acid, or used in condensations and other C-C bond-

forming reactions, while the nitro and bromo substituents can be manipulated in subsequent

steps, making it a valuable precursor for complex molecular architectures in medicinal

chemistry and materials science.

Safety and Hazard Profile
As with any laboratory chemical, a thorough understanding of the potential hazards is essential

for safe handling.

Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

(Data sourced from PubChem GHS Classification)[4]

Handling Recommendations: Always handle 3-Bromo-2-nitrobenzaldehyde in a well-

ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Conclusion
3-Bromo-2-nitrobenzaldehyde is a valuable synthetic intermediate whose full utility in

research and drug development is unlocked through precise physicochemical characterization.

While foundational data such as its melting and boiling points are not readily available in public

literature, this guide provides the scientific rationale and detailed, field-proven protocols for

their empirical determination. For professionals in drug development, the accurate
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measurement of these properties is not an academic exercise but a fundamental requirement

for ensuring purity, designing scalable synthetic routes, and maintaining the highest standards

of scientific integrity.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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